5-chloro-2-{3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}pyridine

• IUPAC Name: 5-chloro-2-[3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]pyridine
• InChI: InChI=1S/C18H25ClN6/c1-23-17(13-24-8-2-3-9-24)21-22-18(23)14-5-4-10-25(12-14)16-7-6-15(19)11-20-16/h6-7,11,14H,2-5,8-10,12-13H2,1H3
• InChI Key: QLUMCQXDELAAOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCCN(C2)C3=NC=C(C=C3)Cl)CN4CCCC4
• Molecular Formula: C18H25ClN6
• Molecular Weight: 360.9 g/mol

Description

"5-chloro-2-{3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}pyridine" is a complex organic compound. It involves several functional groups and structural motifs common in organic chemistry, such as chloro, methyl, pyrrolidine, triazole, and piperidine groups.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step processes. For instance, Shen Li (2012) detailed the synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, a related compound, from 2-amino-4-methylpyridine, with successive chlorination and condensation steps (Shen Li, 2012).

Molecular Structure Analysis

The molecular structure of similar compounds often shows interesting conformations. For example, a study by J. Sundar et al. (2011) on a related compound reported a twisted chair conformation for the piperidine ring and a twisted envelope structure for the pyrrolidine ring (J. Sundar et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving these compounds can be quite diverse. For instance, C. Rao et al. (2014) described reactions involving 5-(Chloromethyl)-3-(4H-chromen-3-yl)-1,2,4-oxadiazole with pyrrolidine (C. Rao et al., 2014).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial. For related compounds, studies like those by I. Farag et al. (2013) provide insights into crystal packing and molecular conformations (I. Farag et al., 2013).

Chemical Properties Analysis

Chemical properties, such as reactivity with different functional groups, are pivotal. For example, Xiujuan Wu et al. (2000) explored the synthesis of cyclopenta[c]piperidines, demonstrating the compound's reactivity and potential as substance P antagonists (Xiujuan Wu et al., 2000).

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. Without specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action and potential uses in medicine.